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Compound of Interest

Compound Name: 2-Thio-PAF

Cat. No.: B10767650

These application notes provide detailed instructions and protocols for the use of the 2-Thio-
PAF assay kit, designed for researchers, scientists, and drug development professionals. This
kit provides a method for the measurement of Platelet-Activating Factor Acetylhydrolase (PAF-
AH) activity.

Introduction

Platelet-activating factor (PAF) is a potent, biologically active phospholipid involved in a variety
of cellular processes, including platelet aggregation, inflammation, and anaphylaxis. The
activity of PAF is regulated by its enzymatic hydrolysis into the inactive form, lyso-PAF. This
reaction is catalyzed by the enzyme PAF acetylhydrolase (PAF-AH). The 2-Thio-PAF assay kit
offers a quantitative, colorimetric method to measure the activity of PAF-AH in various
biological samples.[1][2]

The assay utilizes 2-thio PAF as a substrate for PAF-AH. The hydrolysis of the acetyl thioester
bond at the sn-2 position by PAF-AH releases a free thiol group. This thiol group then reacts
with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a colored
product, 5-thio-2-nitrobenzoic acid, which can be measured spectrophotometrically at 405-414
nm.[1][3] The rate of color development is directly proportional to the PAF-AH activity in the
sample.

Kit Components and Storage
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The 2-Thio-PAF assay kit contains the following components. Upon receipt, store the kit at
-20°C.

Component Quantity Storage

PAF Acetylhydrolase Assay

1 vial -20°C
Buffer 1
PAF Acetylhydrolase Assay )

1 vial -20°C
Buffer 2
2-thio PAF (substrate) 2 vials -20°C
DTNB 4 vials -20°C
Human Plasma PAF-AH

1 vial -20°C
Standard
96-Well Solid Plate )

) ) 1 unit -20°C

(Colorimetric Assay)
96-Well Plate Cover 1 unit -20°C

Assay Performance Characteristics

Parameter Value

Detection Method Colorimetric

Assay Type Enzyme Activity

Sample Types Plasma, Serum, Cell Lysate, Tissue
Homogenate

Detection Range 0.02 - 0.2 pmol/min/mL[1][2]

Intra-assay Coefficient of Variation 3.5%[1]

Spectrophotometer Wavelength 405 nm or 414 nm[1][4]

Signaling Pathway and Assay Principle
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The following diagram illustrates the enzymatic reaction and detection principle of the 2-Thio-
PAF assay.

Lyso-PAF

Free Thiol Reaction DTNB 5-Thio-2-Nitrobenzoic Acid Measure Absorbance
Group (Ellman’'s Reagent) (Colored Product) (405-414 nm)

2-Thio-PAF
(Substrate)

PAF Acetylhydrolase
(Sample)

y

1. Prepare Reagents 2. Prepare Samples

(Assay Buffers, Substrate, DTNB) (Plasma, Lysates, etc.)

3. Set up 96-well Plate
(Samples, Standards, Blanks)

4. Initiate Reaction

(Add 2-Thio-PAF)

5. Incubate at 25°C

6. Develop Reaction

(Add DTNB)

7. Measure Absorbance
(405 nm)

!

8. Analyze Data
(Calculate PAF-AH Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for the 2-Thio-PAF
Assay Kit]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767650#2-thio-paf-assay-kit-instructions-and-
components]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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